Cas no 1807106-23-5 (Ethyl 3-bromomethyl-5-cyano-2-(difluoromethyl)benzoate)

• Product Name: Ethyl 3-bromomethyl-5-cyano-2-(difluoromethyl)benzoate
• CAS No: 1807106-23-5
• MF: C₁₂H₁₀BrF₂NO₂
• MW: 318.114109516144
• CID: 4948150
• Update Time: 2025-06-09

Ethyl 3-bromomethyl-5-cyano-2-(difluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromomethyl-5-cyano-2-(difluoromethyl)benzoate

• Inchi： 1S/C12H10BrF2NO2/c1-2-18-12(17)9-4-7(6-16)3-8(5-13)10(9)11(14)15/h3-4,11H,2,5H2,1H3
• InChI Key： UNFQINJDJCSMDF-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C#N)C=C(C(=O)OCC)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 342
• XLogP3: 3
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-bromomethyl-5-cyano-2-(difluoromethyl)benzoate

Ethyl 3-bromomethyl-5-cyano-2-(difluoromethyl)benzoate (CAS No. 1807106-23-5): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-bromomethyl-5-cyano-2-(difluoromethyl)benzoate, identified by its CAS number 1807106-23-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and cardiovascular diseases. Its unique structural features, including the presence of a bromomethyl group, a cyano substituent, and a difluoromethyl group, make it an invaluable building block for medicinal chemists.

The bromomethyl moiety in Ethyl 3-bromomethyl-5-cyano-2-(difluoromethyl)benzoate is particularly noteworthy, as it provides a reactive site for further functionalization through nucleophilic substitution reactions. This property is leveraged in the development of novel drug candidates where precise control over molecular architecture is essential. The cyano group contributes to the compound's electronic properties, influencing its reactivity and potential biological activity. Additionally, the difluoromethyl group is known to enhance metabolic stability and binding affinity, making it a preferred choice in drug design.

Recent advancements in pharmaceutical research have highlighted the importance of fluorinated compounds in improving drug efficacy and pharmacokinetic profiles. The incorporation of difluoromethyl groups into molecular structures has been shown to increase lipophilicity and reduce susceptibility to enzymatic degradation. In the context of Ethyl 3-bromomethyl-5-cyano-2-(difluoromethyl)benzoate, these properties are particularly relevant for the development of treatments targeting neurological disorders, where blood-brain barrier penetration is often a critical challenge.

Current research indicates that compounds containing both bromomethyl and difluoromethyl groups exhibit promising activity against various disease pathways. For instance, studies have demonstrated that such derivatives can modulate enzyme activity and receptor binding with high selectivity. The cyano group further enhances this potential by contributing to hydrogen bonding interactions, which are crucial for maintaining molecular stability and bioavailability. These findings underscore the compound's significance as a scaffold for innovative drug discovery.

The synthesis of Ethyl 3-bromomethyl-5-cyano-2-(difluoromethyl)benzoate involves multi-step organic transformations that require precise control over reaction conditions. The bromination step, where the bromomethyl group is introduced, is particularly sensitive and necessitates careful optimization to avoid side reactions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to improve yield and purity. These techniques are essential for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

In addition to its role in drug development, Ethyl 3-bromomethyl-5-cyano-2-(difluoromethyl)benzoate has found utility in materials science and agrochemical research. Its unique structural motifs make it a valuable precursor for designing advanced materials with tailored properties. For example, derivatives of this compound have been explored as components in liquid crystals and organic semiconductors due to their ability to form stable supramolecular assemblies.

The growing interest in fluorinated compounds has driven innovation in synthetic chemistry, leading to more efficient and sustainable methods for producing these valuable intermediates. Green chemistry principles have been increasingly applied to minimize waste and reduce energy consumption during synthesis. For Ethyl 3-bromomethyl-5-cyano-2-(difluoromethyl)benzoate, this translates to processes that are not only more environmentally friendly but also economically viable on an industrial scale.

Future research directions may focus on expanding the chemical space accessible through modifications of Ethyl 3-bromomethyl-5-cyano-2-(difluoromethyl)benzoate. Exploration of novel functional groups and reaction pathways could lead to the discovery of new bioactive molecules with enhanced therapeutic potential. Collaborative efforts between academia and industry are likely to play a pivotal role in translating these findings into clinical applications.

In conclusion, Ethyl 3-bromomethyl-5-cyano-2-(difluoromethyl)benzoate represents a cornerstone in modern pharmaceutical synthesis. Its unique structural features and versatile reactivity make it an indispensable tool for medicinal chemists seeking to develop innovative treatments for complex diseases. As research continues to uncover new applications for this compound, its importance is expected to grow further within the chemical and pharmaceutical industries.